![molecular formula C12H18ClN B1471514 Cyclobutyl(m-tolyl)methanamine hydrochloride CAS No. 1864059-17-5](/img/structure/B1471514.png)
Cyclobutyl(m-tolyl)methanamine hydrochloride
Overview
Description
Cyclobutyl(m-tolyl)methanamine hydrochloride (CBMH) is an organic compound with the molecular formula C10H16N2HCl. It is a synthetic derivative of the naturally occurring amino acid tryptophan and is a member of the family of cyclobutylamines. CBMH is an important intermediate in the synthesis of pharmaceuticals and other compounds. It is used in a wide range of scientific research applications, including as a reagent in organic synthesis, as a ligand in metal-catalyzed reactions, and as a pharmaceutical intermediate.
Scientific Research Applications
Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities
Cyclobutane-containing alkaloids are a class of natural compounds found in both terrestrial and marine organisms. Over 60 such compounds have been identified, exhibiting a range of biological activities, including antimicrobial, antibacterial, and antitumor effects. The review by Sergeiko et al. (2008) emphasizes the importance of these alkaloids as a significant source of drug discovery leads. Their unique structures, origins, and synthetic methodologies, alongside their biological activities, are comprehensively discussed. The review also explores potential new applications for these compounds based on predicted biological activities, highlighting their importance in medicinal chemistry and drug development (Sergeiko, Poroikov, Hanuš, & Dembitsky, 2008).
Properties
IUPAC Name |
cyclobutyl-(3-methylphenyl)methanamine;hydrochloride | |
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InChI |
InChI=1S/C12H17N.ClH/c1-9-4-2-7-11(8-9)12(13)10-5-3-6-10;/h2,4,7-8,10,12H,3,5-6,13H2,1H3;1H | |
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InChI Key |
ZUIROOLJQGGDHD-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC(=CC=C1)C(C2CCC2)N.Cl | |
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Molecular Formula |
C12H18ClN | |
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Molecular Weight |
211.73 g/mol | |
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